Cas no 477325-79-4 (N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}thiophene-2-carboxamide)

• Product Name: N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}thiophene-2-carboxamide
• CAS No: 477325-79-4
• Molecular Formula: C₁₈H₁₂N₂OS₂
• Molecular Weight: 336.430681228638
• CID: 5835849
• PubChem ID: 5243138

N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}thiophene-2-carboxamide Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-
• 477325-79-4
• AKOS024599889
• N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)thiophene-2-carboxamide
• N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}thiophene-2-carboxamide
• AB00685175-01
• F0779-0434
• N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)thiophene-2-carboxamide

• InChIKey： QWAHOGLDOMNPEE-UHFFFAOYSA-N
• Inchi： 1S/C18H12N2OS2/c21-17(13-5-2-8-22-13)20-18-19-16-12-4-1-3-10-6-7-11(15(10)12)9-14(16)23-18/h1-5,8-9H,6-7H2,(H,19,20,21)
• SMILES： C1(C(NC2=NC3=C4C5=C(C=C3S2)CCC5=CC=C4)=O)SC=CC=1

Computed Properties

• Exact Mass: 336.03910536g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 336.03910536g/mol
• Heavy Atom Count: 23
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• pka: 11.06±0.20(Predicted)
• Density: 1.528±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles